Cas no 84888-65-3 (2-methylaminoprop-2-enoic acid)
84888-65-3 structure
Product Name:2-methylaminoprop-2-enoic acid
CAS No:84888-65-3
MF:C4H7NO2
MW:101.103881120682
CID:989757
PubChem ID:134856
Update Time:2025-04-20
2-methylaminoprop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methylaminoprop-2-enoic acid
- 2-(methylamino)prop-2-enoic acid
- SCHEMBL1280041
- N-Methyldehydroalanine
- 84888-65-3
- N-Methyl-Alpha-Beta-Dehydroalanine
- NS00073219
- DTXSID20233939
- AKOS006379186
- YNW06WML0Q
- Q27094780
- N-METHYL-.ALPHA.-.BETA.-DEHYDROALANINE
- UNII-YNW06WML0Q
- 2-Propenoic acid, 2-(methylamino)-
- starbld0001661
- 2-(METHYLAMINO)-2-PROPENOIC ACID
- 2-(Methylamino)acrylic acid
- DB03920
-
- Inchi: 1S/C4H7NO2/c1-3(5-2)4(6)7/h5H,1H2,2H3,(H,6,7)
- InChI Key: FLEYLGCAQDCGHN-UHFFFAOYSA-N
- SMILES: OC(C(=C)NC)=O
Computed Properties
- Exact Mass: 101.047678466g/mol
- Monoisotopic Mass: 101.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 97.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 49.3Ų
2-methylaminoprop-2-enoic acid Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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